Cas no 135383-94-7 ((1S,4S,5R,9R,12S,13R)-12-Methoxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid)

(1S,4S,5R,9R,12S,13R)-12-Methoxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid structure

135383-94-7 structure

Product Name:(1S,4S,5R,9R,12S,13R)-12-Methoxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid

CAS No:135383-94-7

Molecular Formula:C₂₁H₃₀O₃

Molecular Weight:330.461106777191

CID:3026270

PubChem ID:14845602

(1S,4S,5R,9R,12S,13R)-12-Methoxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid Properties

Names and Identifiers

- 12alpha-Methoxygrandiflorenic acid
- (1S,4S,5R,9R,12S,13R)-12-Methoxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-
- DA-69466
- 135383-94-7
- (1S,4S,5R,9R,12S,13R)-12-Methoxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid
- InChIKey： OGFJKOZDMWYQDJ-KLSAVCNVSA-N
- Inchi： 1S/C21H30O3/c1-13-11-21-9-6-16-19(2,7-5-8-20(16,3)18(22)23)17(21)10-15(24-4)14(13)12-21/h10,14-16H,1,5-9,11-12H2,2-4H3,(H,22,23)/t14-,15+,16+,19-,20-,21-/m1/s1
- SMILES： O(C)[C@H]1C=C2[C@]3(C)CCC[C@](C(=O)O)(C)[C@H]3CC[C@@]32CC(=C)[C@H]1C3

Computed Properties

Exact Mass: 330.21949481g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 330.21949481g/mol
Heavy Atom Count: 24
Complexity: 635
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.9
Topological Polar Surface Area: 46.5

Experimental Properties

Color/Form: Powder

(1S,4S,5R,9R,12S,13R)-12-Methoxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Cooke Chemical	M4095335-5mg	12α-Methoxygrandiflorenicacid	135383-94-7	98%	5mg	RMB 2964.00	2025-02-21
TargetMol Chemicals	TN2606-5 mg	12alpha-Methoxygrandiflorenic acid	135383-94-7	98%	5mg	￥ 4,420
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M12750-5 mg	12alpha-Methoxygrandiflorenic acid	135383-94-7		5mg	¥6240.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2606-1 mg	12alpha-Methoxygrandiflorenic acid	135383-94-7		1mg	￥3155.00	2022-04-26

(1S,4S,5R,9R,12S,13R)-12-Methoxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid Suppliers

BioBioPha

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(CAS:135383-94-7)

MR./MRS.:ZHENG JING LI

Phone:18788556290

Email:xp.zheng@mail.biobiopha.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:135383-94-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

(1S,4S,5R,9R,12S,13R)-12-Methoxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid Related Literature

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